Cas no 113893-00-8 (Methyl [3,3'-bipyridine]-5-carboxylate)

• Product Name: Methyl [3,3'-bipyridine]-5-carboxylate
• CAS No: 113893-00-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1031169
• PubChem ID: 14042154
• Update Time: 2025-04-20

Methyl [3,3'-bipyridine]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl [3,3'-bipyridine]-5-carboxylate
• methyl 5-(pyridin-3-yl)pyridine-3-carboxylate
• methyl 5-pyridin-3-ylpyridine-3-carboxylate
• [3,3'-Bipyridine]-5-carboxylic acid, methyl ester
• AGN-PC-0007YA
• AK132841
• KB-54507
• methyl < 3,3'-bipyridine> -5-carboxylate
• methyl 3,3'-bipyridine-5-carboxylate
• RL00548
• SureCN3714867
• 113893-00-8
• Methyl[3,3'-bipyridine]-5-carboxylate
• DTXSID20554858
• SCHEMBL3714867
• DB-265475
• J-522414

• Inchi： 1S/C12H10N2O2/c1-16-12(15)11-5-10(7-14-8-11)9-3-2-4-13-6-9/h2-8H,1H3
• InChI Key： WLEQREMGDGWXCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08